Cas no 161487-38-3 (1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)-)

1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)- structure
161487-38-3 structure
Product Name:1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)-
CAS No:161487-38-3
MF:C7H13N3O
MW:155.197621107101
CID:109767
PubChem ID:15305944
Update Time:2025-04-18

1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)-
    • 4-Ethyl-5-(methoxymethyl)-1H-pyrazol-3-amine
    • 161487-38-3
    • AKOS006315987
    • SCHEMBL9139998
    • 1H-Pyrazol-3-amine, 4-ethyl-5-(methoxymethyl)-
    • Inchi: 1S/C7H13N3O/c1-3-5-6(4-11-2)9-10-7(5)8/h3-4H2,1-2H3,(H3,8,9,10)
    • InChI Key: OPTQRMWDCKVAER-UHFFFAOYSA-N
    • SMILES: O(C)CC1=C(C(N)=NN1)CC

Computed Properties

  • Exact Mass: 155.10599
  • Monoisotopic Mass: 155.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 63.9Ų

Experimental Properties

  • PSA: 63.93

1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)- Related Literature

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